3-Cyclopropoxy-2-ethylbenzonitrile
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Description
3-Cyclopropoxy-2-ethylbenzonitrile is an organic compound with the molecular formula C12H13NO and a molecular weight of 187.24 g/mol It is characterized by the presence of a cyclopropoxy group attached to a benzonitrile core, along with an ethyl substituent
Properties
Molecular Formula |
C12H13NO |
|---|---|
Molecular Weight |
187.24 g/mol |
IUPAC Name |
3-cyclopropyloxy-2-ethylbenzonitrile |
InChI |
InChI=1S/C12H13NO/c1-2-11-9(8-13)4-3-5-12(11)14-10-6-7-10/h3-5,10H,2,6-7H2,1H3 |
InChI Key |
YXEZQBMRKBTHON-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=CC=C1OC2CC2)C#N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-Cyclopropoxy-2-ethylbenzonitrile typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 2-ethylbenzonitrile and cyclopropanol.
Reaction Conditions: The reaction involves the nucleophilic substitution of the hydroxyl group in cyclopropanol with the nitrile group in 2-ethylbenzonitrile. This is usually facilitated by a base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).
Industrial Production: On an industrial scale, the process may involve continuous flow reactors to ensure efficient mixing and heat transfer, thereby optimizing the yield and purity of the product.
Chemical Reactions Analysis
3-Cyclopropoxy-2-ethylbenzonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding carboxylic acids.
Reduction: Reduction reactions using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) can convert the nitrile group to an amine.
Substitution: The compound can undergo nucleophilic aromatic substitution reactions, where the ethyl or cyclopropoxy groups can be replaced by other nucleophiles under appropriate conditions.
Major Products: The major products formed from these reactions include carboxylic acids, amines, and substituted aromatic compounds
Scientific Research Applications
3-Cyclopropoxy-2-ethylbenzonitrile has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a lead compound in drug discovery, particularly for targeting specific enzymes or receptors.
Industry: It is used in the production of specialty chemicals and materials, including polymers and resins
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2-ethylbenzonitrile involves its interaction with specific molecular targets:
Molecular Targets: The compound may interact with enzymes or receptors, leading to inhibition or activation of specific biochemical pathways.
Pathways Involved: It can modulate pathways related to cell growth, apoptosis, and signal transduction, making it a potential candidate for therapeutic applications
Comparison with Similar Compounds
3-Cyclopropoxy-2-ethylbenzonitrile can be compared with other similar compounds:
Similar Compounds: Compounds such as 2-ethylbenzonitrile, 3-cyclopropoxybenzonitrile, and 3-ethoxy-2-ethylbenzonitrile share structural similarities.
Uniqueness: The presence of both the cyclopropoxy and ethyl groups in 3-Cyclopropoxy-2-ethylbenzonitrile provides unique steric and electronic properties, which can influence its reactivity and biological activity
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
